BENGHE Foundational & Exploratory

Check Availability & Pricing

GHS Hazard Profile of (3-Bromo-2-
methylphenyl)methanol: A Technical Overview

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

(3-Bromo-2-
Compound Name:
methylphenyl)methanol

Cat. No.: B1336436

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals hazard information for (3-Bromo-2-
methylphenyl)methanol (CAS No. 83647-43-2). Due to the limited publicly available
toxicological data, this document focuses on the reported GHS classifications. Detailed
experimental protocols and quantitative toxicological values are not available in the reviewed
scientific literature and safety data sheets.

GHS Hazard Classification

(3-Bromo-2-methylphenyl)methanol has been classified according to the GHS, indicating
potential health risks associated with its handling and use. The primary hazards identified are
related to acute toxicity, skin irritation, eye irritation, and respiratory irritation.

Summary of GHS Hazard Statements

The following table summarizes the known GHS hazard statements for (3-Bromo-2-
methylphenyl)methanol.
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Hazard Class Hazard Statement

Acute Toxicity (Oral), Category 4 H302: Harmful if swallowed.[1][2]
Skin Irritation, Category 2 H315: Causes skin irritation.
Serious Eye Irritation, Category 2 H319: Causes serious eye irritation.

Specific Target Organ Toxicity — Single ] S
H335: May cause respiratory irritation.
Exposure, Category 3

GHS Pictograms and Signal Word

The GHS pictograms and signal word provide a quick visual reference to the hazards

associated with a chemical.

GHS Pictogram Signal Word

wialt text Warning[2]

Precautionary Statements

Precautionary statements provide recommended measures to minimize or prevent adverse
effects resulting from exposure to (3-Bromo-2-methylphenyl)methanol.

Summary of Precautionary Statements
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Precautionary Statement .
Type Cod Precautionary Statement
ode

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp

ray.

Wash hands thoroughly after
handling.[2]

Prevention P264

Do not eat, drink or smoke
Prevention P270 ] )
when using this product.[2]

IF SWALLOWED: Call a

POISON CENTER or
Response P301 + P312 L

doctor/physician if you feel

unwell.[2]

IF IN EYES: Rinse cautiously

with water for several minutes.
Response P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Response P330 Rinse mouth.[2]

No specific storage

precautionary statements were
Storage - ) )

consistently found in the

reviewed sources.

Dispose of contents/container

_ in accordance with
Disposal P501 i ) ) )
local/regional/national/internati

onal regulations.[2]

Quantitative Toxicological Data

A comprehensive search of publicly available databases and safety data sheets did not yield
specific quantitative toxicological data for (3-Bromo-2-methylphenyl)methanol, such as LD50
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(median lethal dose) or LC50 (median lethal concentration) values. Therefore, a data table for
comparison is not available.

Experimental Protocols

Detailed experimental methodologies for the determination of the GHS hazard classifications
for (3-Bromo-2-methylphenyl)methanol are not described in the readily available scientific
literature or safety documentation. As such, this guide cannot provide specific protocols for the
cited toxicological endpoints.

Logical Relationships in Hazard Communication

The following diagram illustrates the logical flow from the identification of a chemical to the
communication of its hazards according to the GHS framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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